Cas no 6336-68-1 (4-(piperidine-1-sulfonyl)aniline)

• Product Name: 4-(piperidine-1-sulfonyl)aniline
• CAS No: 6336-68-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD00276969
• CID: 510090
• PubChem ID: 236648
• Update Time: 2025-06-30

4-(piperidine-1-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-1-ylsulfonyl)aniline
• 4-(1-Piperidinylsulfonyl)aniline
• 4-(PIPERIDINE-1-SULFONYL)-PHENYLAMINE
• 4-(PIPERIDINOSULFONYL)ANILINE
• 4-piperidin-1-ylsulfonylaniline
• Benzenamine,4-(1-piperidinylsulfonyl)-
• 4-(piperidin-1-sulfonyl)phenylamine
• 4-(piperidin-1-ylsulphonyl)aniline
• 4-(piperidine-1-sulfonyl)aniline
• 4-(piperidylsulfonyl)aniline
• 4-(piperidylsulfonyl)phenylamine
• 4-Aminophenylsulphonylpiperidine
• Maybridge1_000153
• Piperidine, 1-[(4-aminophenyl)sulfonyl]-
• SCHEMBL165129
• AB00082842-01
• Cambridge id 5358277
• AKOS000268424
• Oprea1_776541
• 4-(1-Piperidinylsulfonyl)benzenamine
• MixCom1_000285
• DB-014341
• 4-(1-Piperidinylsulfonyl)aniline #
• NSC-39342
• SDCCGMLS-0066274.P001
• A834345
• 4-((piperidin-1-yl)sulfonyl)aniline
• 4-(1-piperidinylsulfonyl)phenylamine
• DTXSID50284853
• AE-641/00396057
• N-[4-(amino)phenylsulfonyl]-piperidine
• MFCD00276969
• SB43542
• STK053489
• Z56792396
• F1591-0987
• N-[4-(amino)phenylsulfonyl]piperidine
• 6336-68-1
• Oprea1_234254
• F88047
• NSC39342
• EN300-02199
• VU0016399-3
• CS-0206688
• N-(4-Aminophenylsulphonyl)piperidine
• LS-01043
• p-piperidinylsulfonyl phenylamine
• Piperidine, 1-[(4-aminophenyl)sulphonyl]-
• ALBB-000060
• 4-(piperidin-1-ylsulfonyl) aniline
• 4-(piperidin-1-ylsulfonyl)-aniline

• MDL： MFCD00276969
• Inchi： 1S/C11H16N2O2S/c12-10-4-6-11(7-5-10)16(14,15)13-8-2-1-3-9-13/h4-7H,1-3,8-9,12H2
• InChI Key： ZTTBIWZAAMPNBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 240.09300
• Monoisotopic Mass: 240.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.284
• Melting Point: 169 °C
• Boiling Point: 419.3°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.602
• PSA: 71.78000
• LogP: 3.04330

4-(piperidine-1-sulfonyl)aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Additional information on 4-(piperidine-1-sulfonyl)aniline

Professional Introduction to 4-(piperidine-1-sulfonyl)aniline (CAS No. 6336-68-1)

4-(piperidine-1-sulfonyl)aniline, identified by its CAS number 6336-68-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamide derivatives, which have been widely studied for their diverse biological activities and potential therapeutic applications. The structural features of 4-(piperidine-1-sulfonyl)aniline, particularly the presence of a piperidine-1-sulfonyl group and an aniline moiety, contribute to its unique chemical properties and biological interactions.

The< strong>piperidine ring is a six-membered heterocyclic amine that is commonly found in many biologically active molecules. Its ability to form stable hydrogen bonds and its role in modulating the conformational flexibility of molecules make it a valuable scaffold in drug design. In contrast, the< strong>aniline moiety, an aromatic amine, contributes to the compound's solubility and reactivity, enabling it to interact with various biological targets. The sulfonamide linkage between these two groups enhances the compound's bioavailability and binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>4-(piperidine-1-sulfonyl)aniline structure has been explored for its potential in modulating enzyme activity and receptor binding. For instance, studies have shown that this compound can interact with various protein targets, leading to inhibitory effects on enzymes such as kinases and phosphodiesterases.

In the realm of oncology research, 4-(piperidine-1-sulfonyl)aniline has garnered attention as a lead compound for developing targeted cancer therapies. The< strong>piperidine-sulfonamide moiety has been found to enhance the binding affinity of small molecules to cancer-specific targets, leading to improved therapeutic efficacy. Preclinical studies have demonstrated that derivatives of this compound can inhibit the growth of tumor cells by disrupting key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 4-(piperidine-1-sulfonyl)aniline are also of great interest. Its molecular structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug development. The sulfonamide group enhances water solubility, while the piperidine ring contributes to metabolic stability. These properties make it an attractive candidate for further optimization into a clinical drug candidate.

Furthermore, the< strong>4-(piperidine-1-sulfonyl)aniline scaffold has been used as a basis for designing molecules with enhanced selectivity and reduced toxicity. By modifying various substituents on the piperidine and aniline rings, researchers can fine-tune the biological activity of the compound. This approach has led to the discovery of several novel derivatives with improved pharmacological profiles.

The synthesis of 4-(piperidine-1-sulfonyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves sulfonylation reactions followed by condensation with aniline derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

The< strong>piperidine-sulfonamide core has also been explored in other therapeutic areas beyond oncology. For example, it has shown promise in treating inflammatory diseases by inhibiting key pro-inflammatory cytokines. Additionally, derivatives of this compound have been investigated for their potential in managing neurological disorders by modulating neurotransmitter activity.

In conclusion, 4-(piperidine-1-sulfonyl)aniline (CAS No. 6336-68-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with various biological targets, making it a valuable scaffold for drug development. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, highlighting its importance in modern medicinal chemistry.